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Compound of Interest

Compound Name: 5-Methoxypyrimidine-4-carbonitrile

Cat. No.: B056163 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methoxypyrimidine-4-carbonitrile is a heterocyclic organic compound featuring a

pyrimidine ring substituted with a methoxy and a carbonitrile group. While specific research on

this exact molecule is limited, its structural motif is a cornerstone in the development of a

diverse range of biologically active compounds. The pyrimidine-5-carbonitrile core is a well-

established pharmacophore, particularly in the realm of kinase inhibitors for oncology. This

technical guide aims to consolidate the potential research applications of 5-
Methoxypyrimidine-4-carbonitrile by examining the synthesis, biological activities, and

mechanisms of action of its close structural analogs.

Physicochemical Properties
While detailed experimental data for 5-Methoxypyrimidine-4-carbonitrile is not readily

available in the public domain, its basic properties can be identified.
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Property Value Reference

CAS Number 114969-64-1 [1]

Molecular Formula C₆H₅N₃O

Molecular Weight 135.12 g/mol

Appearance
Predicted to be a solid at room

temperature.

Synthetic Pathways: A Hypothetical Approach
A definitive, published synthetic protocol for 5-Methoxypyrimidine-4-carbonitrile is not

currently available. However, based on established pyrimidine chemistry and a patent for a

related precursor, a plausible synthetic route can be proposed. This hypothetical pathway

would likely involve the synthesis of a di-chlorinated pyrimidine intermediate followed by

selective displacement of the chlorine atoms and subsequent cyanation.

A key precursor, 5-methoxy-4,6-dichloropyrimidine, can be synthesized from 5-methoxy-4,6-

dihydroxypyrimidine disodium salt and phosphorus oxychloride.[2] From this intermediate, a

hypothetical pathway to 5-Methoxypyrimidine-4-carbonitrile can be envisioned.
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Hypothetical Synthesis of 5-Methoxypyrimidine-4-carbonitrile

5-Methoxy-4,6-dihydroxypyrimidine

5-Methoxy-4,6-dichloropyrimidine

POCl3

4-Chloro-5-methoxypyrimidine

Reductive Dechlorination (e.g., H2, Pd/C)

5-Methoxypyrimidine-4-carbonitrile

Cyanation (e.g., KCN, Pd catalyst)
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Targeting the PI3K/mTOR Pathway

Receptor Tyrosine Kinase

PI3K

PIP3

 phosphorylates

PIP2

PDK1

AKT

mTORC1

mTORC2

p70S6K 4E-BP1

Cell Proliferation & Survival

Pyrimidine-5-carbonitrile
Derivatives

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drug Discovery and Development Workflow

Library Synthesis

High-Throughput Screening

Diverse Chemical Library

Hit Identification

Active Compounds

Lead Optimization

Structure-Activity Relationship (SAR) Studies

In Vitro & In Vivo Assays

Improved Potency & Selectivity

Preclinical Development

Candidate Drug

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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